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Compound of Interest

Compound Name: 2-Methoxy-1,3-butadiene

Cat. No.: B1206718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Methoxy-1,3-butadiene, a flammable and potentially reactive organic compound. The

following procedures are based on established safety protocols for similar chemical substances

and are intended to ensure the safe handling and disposal of this material in a laboratory

setting.

Quantitative Data for Structurally Similar Compounds
Since a specific Safety Data Sheet (SDS) for 2-Methoxy-1,3-butadiene was not identified, the

following table summarizes key quantitative safety data for structurally related and parent

compounds. This data should be used as a reference to understand the potential hazards.
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Property
2,3-Dimethoxy-1,3-
butadiene

1-Methoxy-1,3-
butadiene

1,3-Butadiene

CAS Number 3588-31-6 3036-66-6 106-99-0

Flash Point
33 °C (91.4 °F) -

closed cup
Not available -76 °C (-105 °F)

Boiling Point
134-136 °C (273-277

°F)
Not available -4.4 °C (24.1 °F)

Density
0.94 g/mL at 25 °C

(77 °F)
Not available

0.62 g/cm³ at 20 °C

(68 °F)

Hazard Class
Flammable Liquid,

Category 3
Highly Flammable[1]

Flammable Gas,

Category 1

Experimental Protocol: Proper Disposal of 2-
Methoxy-1,3-butadiene
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of 2-Methoxy-1,3-butadiene.

1. Waste Identification and Segregation:

Identify the waste as "Hazardous Waste."[2]

Characterize the waste stream containing 2-Methoxy-1,3-butadiene. Note any other

chemicals or solvents present.

Do not mix this waste with other waste streams, particularly those containing strong oxidizing

agents or acids, to prevent violent reactions.[1]

2. Containerization:

Select a suitable, clean, and leak-proof container for the waste. The original container can be

used if it is in good condition.[2]

Ensure the container material is compatible with 2-Methoxy-1,3-butadiene.
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Keep the container tightly closed except when adding waste to prevent the release of

flammable vapors.[2]

3. Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE."[2]

The label must include the full chemical name, "2-Methoxy-1,3-butadiene," and its

concentration.[2]

Indicate any other components in the waste mixture with their respective percentages.[2]

Attach the appropriate hazard symbols (e.g., flammable liquid).

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool area, away from

heat, sparks, open flames, and direct sunlight.[3][4]

Ensure the storage area is equipped with appropriate fire suppression systems.

Segregate the container from incompatible materials, especially oxidizing agents.[1]

5. Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Complete a hazardous waste pickup request form, accurately describing the contents of the

container as detailed on the label.[2]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[1][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Methoxy-1,3-
butadiene.
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Identify 2-Methoxy-1,3-butadiene Waste

Characterize Waste Stream

Step 1

Segregate from Incompatible Materials

Step 2

Select & Seal Compatible Container

Step 3

Label 'HAZARDOUS WASTE' with Contents

Step 4

Store in Cool, Ventilated, Safe Area

Step 5

Submit Hazardous Waste Pickup Request

Step 6

Transfer to Authorized Waste Handler

Step 7

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methoxy-1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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